Cas no 1261480-62-9 (2,2'-Bis(trifluoromethyl)biphenyl-4-acetonitrile)

• Product Name: 2,2'-Bis(trifluoromethyl)biphenyl-4-acetonitrile
• CAS No: 1261480-62-9
• MF: C₁₆H₉F₆N
• MW: 329.239784955978
• CID: 4999209
• Update Time: 2025-10-31

2,2'-Bis(trifluoromethyl)biphenyl-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2,2'-Bis(trifluoromethyl)biphenyl-4-acetonitrile

• Inchi： 1S/C16H9F6N/c17-15(18,19)13-4-2-1-3-11(13)12-6-5-10(7-8-23)9-14(12)16(20,21)22/h1-6,9H,7H2
• InChI Key： JPMDDUHWVVTWQK-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CC#N)C=CC=1C1C=CC=CC=1C(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 446
• XLogP3: 5
• Topological Polar Surface Area: 23.8

Additional information on 2,2'-Bis(trifluoromethyl)biphenyl-4-acetonitrile

Introduction to 2,2'-Bis(trifluoromethyl)biphenyl-4-acetonitrile (CAS No: 1261480-62-9)

2,2'-Bis(trifluoromethyl)biphenyl-4-acetonitrile is a highly specialized organic compound with the CAS registry number 1261480-62-9. This compound belongs to the class of acetonitriles and features a biphenyl structure substituted with trifluoromethyl groups at the 2 and 2' positions, along with an acetonitrile group at the 4 position of the biphenyl ring system. The unique combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound in various chemical and pharmaceutical applications.

The synthesis of biphenyl acetonitriles like 1261480-62-9 typically involves multi-step organic reactions, often utilizing coupling reactions such as Suzuki-Miyaura or Ullmann couplings to form the biphenyl core. The introduction of trifluoromethyl groups is achieved through electrophilic substitution or other fluorination techniques, while the acetonitrile group is introduced via nucleophilic substitution or alkylation reactions. These methods ensure high purity and structural integrity, which are critical for its use in advanced research and industrial applications.

Recent studies have highlighted the potential of biphenyl acetonitriles in drug discovery, particularly in targeting protein kinases and other enzymes involved in disease pathways. The trifluoromethyl groups contribute to enhanced lipophilicity and metabolic stability, which are desirable properties for drug candidates. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that analogs of 1261480-62-9 exhibit potent inhibitory activity against certain oncogenic kinases, suggesting their potential as anticancer agents.

In addition to its pharmacological applications, biphenyl acetonitriles are also explored in materials science for their electronic properties. The rigid biphenyl structure and electron-withdrawing groups make them suitable candidates for organic semiconductors and optoelectronic devices. A study in *Advanced Materials* reported that derivatives of 1261480-62-9 exhibit favorable charge transport properties, making them promising for use in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs).

The physical properties of biphenyl acetonitriles are also noteworthy. They typically exist as crystalline solids at room temperature due to their rigid structures and intermolecular interactions such as π–π stacking and dipole-dipole interactions. Their melting points range between 150–180°C, depending on the substituents' nature and orientation. The presence of electron-withdrawing groups like trifluoromethyl and acetonitrile enhances their thermal stability, making them suitable for high-temperature applications.

From an environmental standpoint, the biodegradation and toxicity profiles of biphenyl acetonitriles are under investigation to ensure their safe handling and disposal. Preliminary studies indicate that these compounds exhibit moderate biodegradability under aerobic conditions; however, further research is required to fully understand their environmental impact.

In conclusion, biphenyl acetonitriles, represented by CAS No: 1261480-62-9, are versatile compounds with significant potential across multiple scientific domains. Their unique structural features enable diverse applications in drug discovery, materials science, and electronics. As research continues to uncover new functionalities and optimize their synthesis routes, these compounds are poised to play an increasingly important role in advancing modern chemistry and technology.